![molecular formula C16H21N5O B7450349 2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide](/img/structure/B7450349.png)
2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a pyrazole-pyrrolidine derivative that has shown promising results in various studies.
Mechanism of Action
The exact mechanism of action of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide is not fully understood. However, studies suggest that it may act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, pain, and cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2). It has also been found to induce apoptosis (programmed cell death) in cancer cells by activating certain signaling pathways.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide is its versatility in various laboratory experiments. It can be used in both in vitro and in vivo studies to investigate its potential therapeutic applications. However, one of the limitations is its low solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide. One potential direction is to investigate its potential as a therapeutic agent for other diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Another direction is to explore its potential as a drug delivery system for other drugs with low solubility in water. Additionally, further studies can be conducted to elucidate its mechanism of action and to optimize its pharmacokinetic properties.
Synthesis Methods
The synthesis of 2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide involves the reaction of 3,5-dimethyl-1H-pyrazole-4-carboxylic acid with 1-(pyridin-3-yl)pyrrolidine-3-amine in the presence of a coupling agent such as N,N’-diisopropylcarbodiimide (DIC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions.
Scientific Research Applications
2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer activities.
Properties
IUPAC Name |
2-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-pyridin-3-ylpyrrolidin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O/c1-11-15(12(2)20-19-11)8-16(22)18-13-5-7-21(10-13)14-4-3-6-17-9-14/h3-4,6,9,13H,5,7-8,10H2,1-2H3,(H,18,22)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMHCMDWRJLZZMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)CC(=O)NC2CCN(C2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.